Cas no 152387-40-1 (Benzonitrile, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-)

• Product Name: Benzonitrile, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
• CAS No: 152387-40-1
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 1325673
• PubChem ID: 11232446
• Update Time: 2025-04-20

Benzonitrile, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
• 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzonitrile
• 152387-40-1
• SCHEMBL8013756
• DTXSID40459614

• Inchi： 1S/C17H24N2O4/c18-15-16-1-3-17(4-2-16)19-5-7-20-9-11-22-13-14-23-12-10-21-8-6-19/h1-4H,5-14H2
• InChI Key： ZYVDDTCGVZOZCW-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCN(C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 320.17372
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 63.95